2-methoxy-N-(4-methoxyphenyl)-5-(morpholin-4-ylsulfonyl)benzamide
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Description
2-methoxy-N-(4-methoxyphenyl)-5-(morpholin-4-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C19H22N2O6S and its molecular weight is 406.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds
This compound is involved in the synthesis of novel chemical entities, such as gefitinib, which is synthesized through a series of chemical reactions involving morpholine derivatives. This synthesis process is a testament to the compound's utility in creating pharmacologically active agents (Bo Jin et al., 2005).
Development of Biodegradable Materials
Research into the development of biodegradable polyesteramides with pendant functional groups also highlights the use of morpholine derivatives. These materials are synthesized via ring-opening copolymerization, demonstrating the compound's role in advancing materials science for medical and environmental applications (P. J. I. Veld et al., 1992).
Anti-inflammatory and Analgesic Research
The compound serves as a precursor in the synthesis of novel benzodifuranyl and thiazolopyrimidines with significant anti-inflammatory and analgesic properties. These studies showcase the compound's potential in developing new therapeutic agents (A. Abu‐Hashem et al., 2020).
Pharmaceutical Compositions and Medical Applications
The synthesis and evaluation of morpholine carboxylic acid derivatives for their pharmacological activities highlight the compound's importance in drug discovery and development. These compounds are explored for various therapeutic applications, indicating the broad scope of research involving morpholine derivatives (F. King et al., 1991).
Properties
IUPAC Name |
2-methoxy-N-(4-methoxyphenyl)-5-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O6S/c1-25-15-5-3-14(4-6-15)20-19(22)17-13-16(7-8-18(17)26-2)28(23,24)21-9-11-27-12-10-21/h3-8,13H,9-12H2,1-2H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDMPVXGSONCRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)S(=O)(=O)N3CCOCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.